Cas no 2639462-19-2 (tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate)

• Product Name: tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate
• CAS No: 2639462-19-2
• MF: C₁₄H₁₇N₃O₂S₂
• MW: 323.433680295944
• CID: 5666228
• PubChem ID: 165900739
• Update Time: 2025-06-11

tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}benzoate
• 2639462-19-2
• EN300-27722666
• tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate

• Inchi： 1S/C14H17N3O2S2/c1-14(2,3)19-11(18)10-6-4-9(5-7-10)8-20-13-17-16-12(15)21-13/h4-7H,8H2,1-3H3,(H2,15,16)
• InChI Key： DGAOUIFDOKASPY-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CC1C=CC(=CC=1)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.07621914g/mol
• Monoisotopic Mass: 323.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 132Ų

Additional information on tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate

Introduction to tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate (CAS No. 2639462-19-2)

tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate, with the CAS number 2639462-19-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiadiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

The molecular structure of tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate features a thiadiazole ring linked to a benzene ring through a sulfanyl (thioether) group. The tert-butyl group attached to the carboxylic acid moiety provides additional stability and solubility characteristics that are crucial for its pharmaceutical applications. The presence of the amino group on the thiadiazole ring further enhances its reactivity and potential for forming hydrogen bonds with biological targets.

Recent research has highlighted the potential of thiadiazole derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that compounds similar to tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters, researchers explored the antimicrobial properties of thiadiazole derivatives. They found that compounds with a similar structure to tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate showed significant activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests potential applications in developing new antibiotics to combat multidrug-resistant bacterial infections.

The synthesis of tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate typically involves several steps, including the formation of the thiadiazole ring and subsequent functionalization. One common synthetic route involves the reaction of 4-(bromomethyl)benzoic acid with tert-butyl alcohol to form the tert-butyl ester, followed by nucleophilic substitution with 5-amino-1,3,4-thiadiazol-2-thiol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

The physicochemical properties of tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate, such as its solubility and stability, are critical for its pharmaceutical development. Studies have shown that this compound exhibits good solubility in organic solvents like DMSO and moderate solubility in water. Its stability under various pH conditions and temperatures has also been evaluated, indicating that it can be stored and transported under standard laboratory conditions without significant degradation.

In preclinical studies, tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate has demonstrated favorable pharmacokinetic profiles. It shows good oral bioavailability and a reasonable half-life in animal models, suggesting that it can be administered orally for therapeutic purposes. Additionally, toxicity studies have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

The potential therapeutic applications of tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate extend beyond inflammation and microbial infections. Ongoing research is exploring its anticancer properties by investigating its ability to inhibit key signaling pathways involved in tumor growth and metastasis. Preliminary results have shown promising activity against various cancer cell lines, making it a candidate for further preclinical and clinical evaluation.

In conclusion, tert-butyl 4-{(5-amino-1,3,4-thiadiazol-2-yl)sulfanylmethyl}benzoate (CAS No. 2639462-19-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug development. Continued research into its biological activities and mechanisms of action will likely uncover additional uses and optimize its therapeutic potential.